N-(2-ethyl-6-methylphenyl)-1,2-benzisothiazol-3-amine 1,1-dioxide

• IUPAC Name: N-(2-ethyl-6-methylphenyl)-1,1-dioxo-1,2-benzothiazol-3-amine
• InChI: InChI=1S/C16H16N2O2S/c1-3-12-8-6-7-11(2)15(12)17-16-13-9-4-5-10-14(13)21(19,20)18-16/h4-10H,3H2,1-2H3,(H,17,18)
• InChI Key: WWIGMSFMAZMFMY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC(=C1NC2=NS(=O)(=O)C3=CC=CC=C32)C
• Molecular Formula: C16H16N2O2S
• Molecular Weight: 300.4 g/mol

Description

Synthesis Analysis

The synthesis of benzisothiazol derivatives often involves condensation reactions under specific conditions. For instance, a related compound, N-[1-(2,5-dimethyl-3-thienyl)ethylidene]-1,3-benzothiazol-2-amine, was synthesized by the condensation of 2-aminobenzothiazole and 3-acetyl-2,5-dimethylthiophene in ethanol, confirmed through various spectral analyses (عبدالله محمد عسيري et al., 2010).

Molecular Structure Analysis

The molecular structure of benzisothiazole derivatives reveals intricate details about bond lengths and angles, critical for understanding their reactivity. A study on 3-benzylamino-1,2-benzisothiazole 1,1-dioxide presented X-ray diffraction results, highlighting similar C–N bond lengths to ether pseudosaccharyl derivatives and a central amine linkage with one long and one short C–N bond, suggesting unique reactivity patterns (Custódia S. C. Fonseca, 2009).

Chemical Reactions and Properties

Benzisothiazol derivatives participate in various chemical reactions, offering a glimpse into their reactivity. For example, phosphoramides derived from 3-amino-1,2-benzisothiazole-1,1-dioxides were synthesized using phosphorus pentoxide, demonstrating the compound's flexibility in forming diverse structures under different conditions (K. G. Jensen & E. Pedersen, 1981).